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Compound of Interest

Compound Name: PMX 205 Trifluoroacetate

Cat. No.: B10800830 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents,

such as the potent C5a receptor antagonist PMX 205 Trifluoroacetate, are paramount to

ensuring a safe laboratory environment and regulatory compliance. This guide provides

essential, step-by-step procedures for the appropriate disposal of PMX 205 Trifluoroacetate,

grounded in available safety data for the compound and its trifluoroacetate salt.

Chemical and Safety Profile
While a specific Safety Data Sheet (SDS) for PMX 205 Trifluoroacetate is not readily

available, data for the base peptide and related trifluoroacetate compounds provide critical

safety information.
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Property Value Source

Molecular Formula C47H63F3N10O8 [1][2]

Molecular Weight 953.06 g/mol [1][2][3]

Appearance Crystalline solid [4]

Solubility

Soluble in water (with

sonication), DMF, DMSO, and

Ethanol.[5][6][7][8]

GHS Hazard Statements

Causes skin irritation (H315),

Causes serious eye irritation

(H319), May cause respiratory

irritation (H335). (for PMX-205

base)

[9]

Storage
Store at -20°C, sealed away

from moisture.[2][5][10]

Immediate Safety and Handling Protocols
Prior to disposal, adherence to proper handling procedures is crucial to minimize exposure and

risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear ANSI Z-87.1 compliant safety glasses or goggles. A face shield is

recommended when handling larger quantities.

Hand Protection: Use nitrile gloves. Inspect gloves for tears before use.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA approved

respirator.

Body Protection: Wear a lab coat.

Engineering Controls:
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Ventilation: All handling of PMX 205 Trifluoroacetate, especially weighing and solution

preparation, must be conducted in a certified chemical fume hood to avoid dust generation.

[11]

Safety Equipment: An eyewash station and safety shower should be readily accessible in the

immediate work area.[12][13]

Step-by-Step Disposal Procedure
The disposal of PMX 205 Trifluoroacetate must be carried out in compliance with all local,

state, and federal regulations.[11] Never discharge chemical waste into the sewer system.[11]

[14]

Waste Identification and Classification:

Determine if your institution classifies PMX 205 Trifluoroacetate as a hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for guidance

on waste classification.[12][13]

Due to its potential to generate toxic fluorinated byproducts upon decomposition and its

irritant properties, it is prudent to handle it as hazardous waste unless otherwise specified

by your EHS department.

Waste Segregation and Collection:

Solid Waste: Collect un-used or contaminated solid PMX 205 Trifluoroacetate in a clearly

labeled, sealed container. Avoid mixing with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Liquid Waste: Collect solutions containing PMX 205 Trifluoroacetate in a separate,

labeled, and sealed waste container. Indicate the solvent used on the label.

Contaminated Materials: Any materials, such as pipette tips, tubes, and gloves, that have

come into contact with PMX 205 Trifluoroacetate should be collected in a designated

hazardous waste container.

Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10800830?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safe_Handling_of_Gfp150_tfa_and_Other_Novel_Trifluoroacetate_Compounds.pdf
https://pim-resources.coleparmer.com/sds/59827.pdf
https://www.fishersci.com/store/msds?partNumber=AC157930250&countryCode=US&language=en
https://www.benchchem.com/product/b10800830?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safe_Handling_of_Gfp150_tfa_and_Other_Novel_Trifluoroacetate_Compounds.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safe_Handling_of_Gfp150_tfa_and_Other_Novel_Trifluoroacetate_Compounds.pdf
https://www.gelest.com/wp-content/uploads/CXSO080_SODIUM-TRIFLUOROACETATE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b10800830?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/59827.pdf
https://www.fishersci.com/store/msds?partNumber=AC157930250&countryCode=US&language=en
https://www.benchchem.com/product/b10800830?utm_src=pdf-body
https://www.benchchem.com/product/b10800830?utm_src=pdf-body
https://www.benchchem.com/product/b10800830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label all waste containers with "Hazardous Waste," the full chemical name "PMX
205 Trifluoroacetate," and the approximate quantity.

Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials such as strong acids, bases, and oxidizing agents.[13][14][15]

Final Disposal:

Arrange for the collection and disposal of the waste through your institution's licensed

hazardous waste disposal contractor.

The recommended method of disposal for trifluoroacetate-containing compounds is

incineration in an authorized facility equipped with an afterburner and a flue gas scrubber

to handle the potentially toxic decomposition products.[15]

Experimental Workflow for Disposal
The following diagram outlines the logical steps for the proper disposal of PMX 205
Trifluoroacetate.
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Preparation

Waste Handling

Disposal

Consult Institutional EHS Guidelines & Local Regulations

Wear Appropriate PPE (Gloves, Goggles, Lab Coat)

Work in a Certified Chemical Fume Hood

Classify Waste (Solid, Liquid, Contaminated Materials)

Segregate Waste into Labeled, Sealed Containers

Store Waste in Designated Secure Area

Arrange for Pickup by Licensed Hazardous Waste Contractor

Ensure Disposal via High-Temperature Incineration

Click to download full resolution via product page

Caption: Disposal workflow for PMX 205 Trifluoroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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